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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859 Get Quote

An In-depth Technical Guide to 4-Ethylcyclohexanol

This technical guide provides a comprehensive overview of 4-Ethylcyclohexanol, a cyclic

alcohol with significant applications in various scientific and industrial fields. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical and physical properties, safety and handling, and its role in organic

synthesis.

Chemical Identity and Properties
4-Ethylcyclohexanol is a derivative of cyclohexanol with an ethyl group at the fourth position.

It exists as a mixture of cis and trans isomers.

Table 1: Chemical Identifiers for 4-Ethylcyclohexanol

Identifier Value

CAS Number 4534-74-1[1][2][3][4][5]

Molecular Formula C₈H₁₆O[1][2][3][4][5]

Molecular Weight 128.21 g/mol [3][4][5]

Synonyms
4-Ethylcyclohexan-1-ol, Cyclohexanol, 4-ethyl-

[1][2][3]

Table 2: Physical and Chemical Properties of 4-Ethylcyclohexanol
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Property Value

Appearance Colorless to pale yellow liquid[1][2][3]

Boiling Point 83.5-84.5 °C at 10 mm Hg[3][5]

Density 0.889 g/mL at 25 °C[3][5]

Refractive Index 1.461-1.463 at 20 °C[5]

Flash Point 77 °C (171 °F)[5]

Solubility
Limited solubility in water; soluble in organic

solvents[1]

pKa 15.32 ± 0.40 (Predicted)[2][3]

Safety and Handling
4-Ethylcyclohexanol is classified as a combustible liquid and can cause serious eye irritation.

[6][7] Proper safety precautions should be observed during handling and storage.

Table 3: GHS Hazard and Precautionary Statements for 4-Ethylcyclohexanol
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Classification Code Statement

Hazard Statement H227 Combustible liquid[6]

Hazard Statement H319 Causes serious eye irritation[7]

Precautionary Statement P210

Keep away from heat, sparks,

open flames, and hot surfaces.

— No smoking.[6]

Precautionary Statement P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

Precautionary Statement P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary Statement P337+P313
If eye irritation persists: Get

medical advice/attention.

Precautionary Statement P403+P235
Store in a well-ventilated

place. Keep cool.[6]

Role in Organic Synthesis
4-Ethylcyclohexanol serves as a versatile intermediate in organic synthesis.[1][2] It can be

used as a starting material for the synthesis of various compounds, including plasticizers and

lubricants.[2] Its hydroxyl group can undergo a variety of chemical transformations, making it a

valuable building block in the synthesis of more complex molecules.

General Workflow in Organic Synthesis
The use of 4-Ethylcyclohexanol as a synthetic intermediate typically follows a standard

workflow from reaction setup to product purification and analysis.
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General Synthetic Workflow Using 4-Ethylcyclohexanol
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Caption: General workflow for a chemical synthesis starting with 4-Ethylcyclohexanol.

Experimental Protocols
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Detailed experimental procedures involving 4-Ethylcyclohexanol are often specific to the

desired product. Below is a representative protocol for the acid-catalyzed dehydration of a

substituted cyclohexanol, a common reaction for this class of compounds. This protocol is

adapted from the dehydration of 4-methylcyclohexanol and can serve as a starting point for the

synthesis of 4-ethylcyclohexene.[8][9]

4.1. Acid-Catalyzed Dehydration of 4-Ethylcyclohexanol (Analogous Procedure)

Objective: To synthesize 4-ethylcyclohexene via the acid-catalyzed dehydration of 4-
ethylcyclohexanol.

Materials:

4-Ethylcyclohexanol

85% Phosphoric acid (H₃PO₄)

Concentrated Sulfuric acid (H₂SO₄)

Anhydrous sodium sulfate (Na₂SO₄)

Saturated sodium chloride solution (brine)

5% Sodium bicarbonate solution (NaHCO₃)

Equipment:

Round-bottom flask

Distillation apparatus (Hickman still or simple distillation setup)

Heating mantle

Separatory funnel

Erlenmeyer flasks

Magnetic stirrer and stir bar
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Procedure:

To a round-bottom flask containing a magnetic stir bar, add 4-ethylcyclohexanol.

Carefully add a catalytic amount of 85% phosphoric acid and a few drops of concentrated

sulfuric acid to the flask.

Assemble a distillation apparatus and begin heating the mixture with stirring.

Collect the distillate, which will be a mixture of 4-ethylcyclohexene and water.

Wash the distillate with a 5% sodium bicarbonate solution to neutralize any acidic impurities.

Separate the organic layer using a separatory funnel and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate.

Decant the dried liquid to obtain the crude 4-ethylcyclohexene product.

Further purification can be achieved by simple distillation.
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Dehydration of 4-Ethylcyclohexanol
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Caption: Reaction mechanism for the acid-catalyzed dehydration of 4-Ethylcyclohexanol.

Applications
4-Ethylcyclohexanol's properties make it suitable for a range of applications:

Chemical Intermediate: It is a key starting material for the synthesis of other organic

compounds.[1][2]

Solvents: It can be used as a solvent in the production of various chemicals, including

pharmaceuticals and dyes.[2]

Fragrance and Flavors: This compound finds use in the fragrance and flavor industry.[2]
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Pharmacological Research: Some studies have indicated that 4-ethylcyclohexanol may

exhibit pharmacological activities, such as binding to neurotransmitter receptors.[1]

This technical guide provides a foundational understanding of 4-Ethylcyclohexanol for

researchers and professionals. Further investigation into specific reactions and applications is

encouraged for more specialized uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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